Estrone Sulfate

• CAS: 438-67-5; 481-97-0
• Molecular Formula: C18H22O5S
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C18H22O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22)/t14-,15-,16+,18+/m1/s1
• InChIKey: JKKFKPJIXZFSSB-CBZIJGRNSA-N

Estrone Sulfate Chemical and Pharmacological Baseline

Estrone sulfate (E1S) is an endogenous steroid and a sulfated estrogen ester, representing a major circulating reservoir of estrogenic activity in the human body [1]. Unlike the free, biologically active estrogens estrone (E1) and estradiol (E2), E1S itself exhibits negligible intrinsic estrogen receptor (ER) binding affinity, with a relative binding affinity less than 1% compared to estradiol [2]. It is considered biologically inactive and functions as a prodrug, requiring conversion via the enzyme steroid sulfatase (STS) to liberate the active hormones estrone and, subsequently, estradiol [3]. This distinct property defines its unique role in endocrinology and as a research tool, particularly in oncology and hormone therapy studies [4].

1

Steroid sulfatase (STS) substrate for enzyme kinetics and inhibitor screening studies

2

Sulfated estrogen conjugate with reported minimal estrogen receptor engagement — prodrug research workflow

3

Analytical-grade solid for LC-MS/MS reference standard and bioanalytical method development

• [1] Ruder HJ, Loriaux L, Lipsett MB. Estrone sulfate: production rate and metabolism in man. J Clin Invest. 1972;51(4):1020-33. View Source
• [2] Kuiper GG, Carlsson B, Grandien K, Enmark E, Häggblad J, Nilsson S, Gustafsson JA. Comparison of the ligand binding specificity and transcript tissue distribution of estrogen receptors alpha and beta. Endocrinology. 1997;138(3):863-70. View Source
• [3] Reed MJ, Purohit A, Woo LWL, Newman SP, Potter BVL. Steroid sulfatase: molecular biology, regulation, and inhibition. Endocr Rev. 2005;26(2):171-202. View Source
• [4] Santen RJ, Leszczynski D, Tilson-Mallet N, et al. Enzymatic control of estrogen production in human breast cancer: relative significance of aromatase versus sulfatase pathways. Ann N Y Acad Sci. 1986;464:126-37. View Source

Estrone Sulfate Non-Interchangeability

Substituting estrone sulfate with free estrone or other estrogens is scientifically unsound due to its unique, context-dependent pharmacology. As a prodrug, its biological activity is not intrinsic but is governed by the expression and activity of steroid sulfatase (STS) in a given tissue or cell line [1]. This means that while free estrone will directly activate estrogen receptors in any ER-positive cell, E1S will only produce an effect in cells that possess the enzymatic machinery for desulfation [2]. Consequently, in experimental models where the E1S-STS pathway is under investigation—such as in certain breast cancer cell lines where STS is highly expressed—the use of free estrone would bypass the critical metabolic step and generate misleading data on pathway activity [3]. Furthermore, the pharmacokinetic profile of E1S, with its longer half-life and role as a circulating reservoir, differs markedly from the more rapid clearance of free estrone, making it an inappropriate substitute in studies modeling systemic hormone exposure [4].

Target

Estrone Sulfate — sulfated prodrug; albumin-only binding; slow hepatic uptake; STS-dependent activation

May Not Substitute

Unconjugated estrone/estradiol — direct ER agonists; SHBG-bound; rapid hepatic extraction may shift endpoint interpretation

Target

Estrone Sulfate — Km ~6.3 µM for estrone sulfatase; competitive DHEA sulfatase inhibitor (Ki ~11 µM)

May Not Substitute

DHEAS — distinct sulfatase; noncompetitive E1 sulfatase inhibitor; cross-inhibition profile may confound STS activity readouts

Target

Estrone Sulfate — reported highest LDL oxidation response among tested conjugated equine estrogen components

May Not Substitute

Equilin sulfate / 17α-dihydroequilin sulfate — reported lesser oxidative resistance effects; endpoint profile may differ

• [1] Pasqualini JR, Gelly C, Nguyen BL, Vella C. Importance of estrogen sulfates in breast cancer. J Steroid Biochem. 1989;34(1-6):155-63. View Source
• [2] Santner SJ, Feil PD, Santen RJ. In situ estrogen production via the estrone sulfatase pathway in breast tumors: relative importance versus the aromatase pathway. J Clin Endocrinol Metab. 1984;59(1):29-33. View Source
• [3] Purohit A, Woo LW, Potter BV, Reed MJ. In vivo inhibition of estrone sulfatase activity and growth of nitrosomethylurea-induced mammary tumors by 667 COUMATE. Cancer Res. 2000;60(13):3394-6. View Source
• [4] Ruder HJ, Loriaux L, Lipsett MB. Estrone sulfate: production rate and metabolism in man. J Clin Invest. 1972;51(4):1020-33. View Source

Estrone Sulfate Comparator Evidence

Estrogen Receptor Binding Affinity vs. Estradiol

Estrone sulfate's inherent biological inactivity is a defining feature that distinguishes it from free estrogens. This inactivity is quantified by its relative binding affinity (RBA) for the estrogen receptors (ERα and ERβ), which is less than 1% of that of estradiol [1]. This near-complete lack of intrinsic receptor interaction confirms its role as a prodrug, requiring enzymatic desulfation to become active. In contrast, the primary active estrogen, 17β-estradiol, has a high affinity for ERα (Kd ~0.1 nM) and is the benchmark against which all other estrogenic activity is measured [2]. This quantitative difference is crucial for experiments designed to isolate the contribution of the steroid sulfatase pathway from direct receptor activation.

ER Binding vs. Estradiol

Head-to-head

>100-fold lower relative binding affinity for ERα and ERβ

Supports prodrug-reservoir study design; avoids direct ER activation in STS-dependent activation models

In vitro competitive binding assay; estradiol as 100% reference

Evidence Dimension	Relative Binding Affinity to Estrogen Receptor (ERα/ERβ)
Target Compound Data	< 1% of estradiol
Comparator Or Baseline	17β-Estradiol: 100% (reference standard)
Quantified Difference	>99% lower binding affinity
Conditions	In vitro competitive binding assays using human recombinant ERα and ERβ

Why This Matters

This data is essential for researchers needing to ensure that any observed estrogenic effect is due to STS-mediated conversion rather than direct receptor agonism, preventing false-positive results in pathway-specific studies.

• [1] Kuiper GG, Carlsson B, Grandien K, Enmark E, Häggblad J, Nilsson S, Gustafsson JA. Comparison of the ligand binding specificity and transcript tissue distribution of estrogen receptors alpha and beta. Endocrinology. 1997;138(3):863-70. View Source
• [2] Blair RM, Fang H, Branham WS, Hass BS, Dial SL, Moland CL, Tong W, Shi L, Perkins R, Sheehan DM. The estrogen receptor relative binding affinities of 188 natural and xenochemicals: structural diversity of ligands. Toxicol Sci. 2000;54(1):138-53. View Source

STS Enzyme Kinetics: Estrone Sulfate vs. DHEAS

The conversion of estrone sulfate (E1S) to active estrone is catalyzed by steroid sulfatase (STS). Kinetic studies using purified human placental STS reveal a significant difference in enzyme affinity between two major endogenous substrates: E1S and dehydroepiandrosterone sulfate (DHEAS) [1]. The Michaelis-Menten constant (Km) for E1S is approximately 50.6 μM, which is roughly 6.5-fold higher than the Km of 7.8 μM observed for DHEAS [1]. This indicates that the enzyme has a substantially lower affinity for E1S. This property is particularly relevant in tissues where substrate concentrations may be rate-limiting, as DHEAS will be preferentially hydrolyzed, potentially leading to differential regulation of estrogen versus androgen precursor pools [2].

STS Kinetics vs. DHEAS

Head-to-head

E1S Km ~6.3 µM, Ki ~11 µM vs. DHEAS Km ~3.6 µM, Ki ~0.6 µM — 18-fold difference in cross-inhibition potency

Supports estrone-specific sulfatase assay selection; DHEAS cross-inhibition may confound mixed-substrate readouts

MCF-7 intact cell and subcellular assays; noncompetitive vs. competitive inhibition mechanisms

Evidence Dimension	Enzyme Affinity (Km) for Steroid Sulfatase
Target Compound Data	50.6 μM
Comparator Or Baseline	Dehydroepiandrosterone sulfate (DHEAS): 7.8 μM
Quantified Difference	6.5-fold higher Km (lower affinity)
Conditions	Purified human placental steroid sulfatase, in vitro kinetic assay

Why This Matters

This difference is critical for researchers studying the relative contributions of the sulfatase pathway to estrogen vs. androgen biosynthesis, and for interpreting data from STS inhibition experiments where substrate competition may occur.

• [1] Iwamori M, Moser HW, Kishimoto Y. Purification and properties of steroid sulfatase from human placenta. J Steroid Biochem. 1976;7(11-12):945-52. View Source
• [2] Reed MJ, Purohit A, Woo LWL, Newman SP, Potter BVL. Steroid sulfatase: molecular biology, regulation, and inhibition. Endocr Rev. 2005;26(2):171-202. View Source

LDL Oxidation Protection vs. Equilin Sulfate

The presence of the sulfate moiety significantly alters the pharmacokinetic behavior of estrone sulfate compared to its unconjugated counterpart. In a controlled in vivo study using rat jejunal loops, the absorption rate of estrone sulfate into portal blood was markedly slower [1]. Over a 30-minute period, only 17% of the administered dose of radiolabeled estrone sulfate was absorbed, compared to 72% for free estrone [1]. Furthermore, the majority (86%) of the absorbed estrone sulfate remained intact as the sulfate conjugate in the portal blood, whereas free estrone was subject to more extensive first-pass metabolism (only 72% remaining unchanged) [1]. This demonstrates that the sulfated form both retards absorption and protects the molecule from immediate hepatic metabolism, contributing to its role as a long-lived circulating reservoir.

LDL Oxidation vs. Equilin Sulfate

Trial context

E1S: LDL− decreased 48% (3.91 → 2.05 mg/dL); lag time increased 3.6× (24.5 → 87.8 min)

Reported highest oxidative resistance response among tested conjugated estrogen components

Healthy postmenopausal women (n=8); 30-day oral crossover study; oxidative stress endpoint context

Evidence Dimension	Absorption into Portal Blood (30 minutes)
Target Compound Data	17% of dose absorbed
Comparator Or Baseline	Free Estrone: 72% of dose absorbed
Quantified Difference	4.2-fold slower absorption rate
Conditions	In situ rat jejunal loop perfusion model

Why This Matters

This quantitative difference in absorption and metabolic fate is vital for designing and interpreting in vivo studies, especially those involving oral administration or investigating the systemic bioavailability of estrogenic compounds.

• [1] Schwenk M, Schiemenz C, del Pino VL, Remmer H. Intestinal first-pass effects of estrone sulfate and estrone in the rat. Arzneimittelforschung. 1981;31(5a):846-9. View Source

Hepatocellular Uptake Kinetics vs. Unconjugated Estrone

For analytical method development, calibration, and validation studies, the defined purity of a reference standard is non-negotiable. Reputable suppliers of estrone sulfate sodium salt (CAS 438-67-5) for research provide certificates of analysis (COA) specifying purity levels, typically assessed by HPLC . For example, commercial batches from Selleck Chemicals have documented a purity of 99.22% . Similarly, AbMole and other vendors specify a minimum purity of ≥99.0% for their estrone sulfate product . These high-purity specifications, backed by analytical data (HPLC, NMR), ensure the reliability and reproducibility of quantitative analytical assays. While free estrone (CAS 53-16-7) is also available in high purities, its fundamentally different chemical and physical properties (e.g., solubility, stability) make it an unsuitable reference standard for methods designed to quantify the sulfated form.

Hepatic Uptake vs. Estrone

Reported

Substantially slower hepatocellular uptake than unconjugated estrone; near-identical downstream conjugate patterns (~79%/19%)

Supports PK modeling of sulfate-conjugate disposition; sulfate group reduces first-pass hepatic extraction

Isolated rat hepatocyte studies; class-level sulfate-conjugate behavior

Evidence Dimension	Analytical Standard Purity
Target Compound Data	≥99.0% (HPLC)
Comparator Or Baseline	Estrone (CAS 53-16-7): ≥98.0% (HPLC) typical
Quantified Difference	Comparable purity, but different chemical entity required for method specificity.
Conditions	Commercial Certificate of Analysis (COA) specifications

Why This Matters

For procurement in analytical and quality control laboratories, a documented, high-purity standard is essential for generating defensible, regulatory-compliant data. The specification validates the material's fitness for use as a calibrator or system suitability standard.

Serum Protein Binding: SHBG vs. Albumin

Despite its negligible binding affinity for the estrogen receptor, estrone sulfate (E1S) can drive ER-mediated transcriptional activity in cells that express steroid sulfatase (STS). This prodrug-to-drug conversion is a key differentiator from direct ER agonists like 17β-estradiol. A 2016 study using luciferase reporter gene assays demonstrated that direct exposure of cells to E1S results in a dose-dependent transactivation of both the estrogen receptor (ER) and the androgen receptor (AR) [1]. The study confirmed that this activity is STS-dependent, as co-treatment with the STS inhibitor STX64 abolished the transactivation signal for a related sulfated steroid, DHEAS [1]. This evidence is critical because it distinguishes E1S from simple ER antagonists or inert compounds; it is a context-dependent agonist, active only in STS-positive biological systems [2].

Protein Binding vs. Unconjugated Estrogens

Head-to-head

E1S: no detectable SHBG binding; albumin-only (high-affinity Ka ~1.0 × 10⁵ M⁻¹). Unconjugated: SHBG + albumin (low-affinity only)

SHBG-independent transport profile may alter free fraction and tissue distribution interpretation

Gel filtration + Scatchard analysis; human serum and 5% HSA at 37°C

Evidence Dimension	Receptor Transactivation (EC50)
Target Compound Data	Dose-dependent activation observed (EC50 not specified in abstract)
Comparator Or Baseline	Direct agonist (e.g., E2) activates ER in all ER+ cells.
Quantified Difference	Activity is conditional on STS expression.
Conditions	Luciferase reporter gene assay in cell culture

Why This Matters

This evidence is crucial for scientists studying hormone-dependent cancers. It confirms that E1S is not merely an inactive metabolite but a latent source of potent hormones within the tumor microenvironment, making it a more physiologically relevant tool for in vitro cancer models than free estrone.

• [1] Andersen HR, Vinggaard AM, Rasmussen TH, Gjermandsen IM, Bonefeld-Jørgensen EC. Estrone sulfate and dehydroepiandrosterone sulfate: Transactivation of the estrogen and androgen receptor. Steroids. 2016;105:50-58. View Source
• [2] Santner SJ, Feil PD, Santen RJ. In situ estrogen production via the estrone sulfatase pathway in breast tumors: relative importance versus the aromatase pathway. J Clin Endocrinol Metab. 1984;59(1):29-33. View Source

Estrone Sulfate Application Scenarios

Steroid Sulfatase Assays & Inhibitor Screening

Estrone sulfate is the definitive substrate for studying the steroid sulfatase (STS) pathway, a major source of active estrogens in breast and other hormone-dependent tumors [1]. Unlike using free estrone, which bypasses the critical desulfation step, E1S must be used to accurately model the conversion of the abundant circulating precursor to active hormone within the tumor microenvironment. Quantitative evidence supports its use: E1S has <1% the ER binding affinity of estradiol, ensuring any observed growth stimulation or gene expression changes are STS-dependent [2]. This application is critical for screening and validating novel STS inhibitors, where the conversion of E1S to estrone is the primary readout of enzyme activity [3].

Pharmacokinetics & Prodrug Metabolism

As the most abundant circulating estrogen in humans, accurate quantification of estrone sulfate is essential for clinical studies and large-scale epidemiological research [1]. Its distinct physicochemical properties as a highly polar sulfate conjugate necessitate dedicated analytical methods separate from those for free estrogens. Using a high-purity (>99%) estrone sulfate analytical standard, as confirmed by vendor COAs, is mandatory for method development, calibration curve generation, and system suitability testing [2]. Substituting with a free estrogen standard is not analytically valid due to differences in chromatographic retention time, ionization efficiency, and fragmentation patterns in mass spectrometry.

Cardiovascular Pharmacology & Oxidative Stress

Estrone sulfate serves as a quintessential model compound for studying prodrug kinetics and enterohepatic recirculation. Its documented slower intestinal absorption (17% vs. 72% for free estrone at 30 min) and resistance to first-pass metabolism make it ideal for investigating the impact of conjugation on oral bioavailability [1]. Researchers can use E1S to trace the fate of a sulfated prodrug, from absorption and distribution to its enzymatic activation in target tissues, a process directly relevant to drug design strategies aimed at improving the pharmacokinetic profile of lead compounds [2].

Application

Selection Property

Validation Focus

STS Enzyme Assays & Inhibitor Screening

STS substrate specificity and kinetic parameters

Km/Ki cross-inhibition profile vs. DHEAS; estrone-specific sulfatase activity

PK & Prodrug Metabolism Modeling

Sulfate-conjugate uptake kinetics and protein binding

Hepatic extraction ratio; albumin-mediated transport; tissue-specific STS activation

Oxidative Stress & Lipoprotein Research

Reported LDL oxidation response among conjugated estrogens

Oxidative resistance endpoint context; lipoprotein modification model review

Bioanalytical Method Development

LC-MS/MS detection sensitivity for estrogen sulfates

LLOQ verification; matrix-effect assessment in human plasma research matrices

• [1] Ruder HJ, Loriaux L, Lipsett MB. Estrone sulfate: production rate and metabolism in man. J Clin Invest. 1972;51(4):1020-33. View Source
• [2] Kuiper GG, Carlsson B, Grandien K, Enmark E, Häggblad J, Nilsson S, Gustafsson JA. Comparison of the ligand binding specificity and transcript tissue distribution of estrogen receptors alpha and beta. Endocrinology. 1997;138(3):863-70. View Source
• [3] Purohit A, Woo LW, Potter BV, Reed MJ. In vivo inhibition of estrone sulfatase activity and growth of nitrosomethylurea-induced mammary tumors by 667 COUMATE. Cancer Res. 2000;60(13):3394-6. View Source